![molecular formula C24H30N4O4 B2554596 4-(2-(benzo[d][1,3]dioxole-5-carboxamido)ethyl)-N-(3-phenylpropyl)piperazine-1-carboxamide CAS No. 1226427-01-5](/img/structure/B2554596.png)
4-(2-(benzo[d][1,3]dioxole-5-carboxamido)ethyl)-N-(3-phenylpropyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-(benzo[d][1,3]dioxole-5-carboxamido)ethyl)-N-(3-phenylpropyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C24H30N4O4 and its molecular weight is 438.528. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
- Novel compounds derived from benzodioxole structures, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, have been synthesized and shown to possess anti-inflammatory and analgesic properties. These compounds were evaluated for their cyclooxygenase inhibition and demonstrated significant analgesic and anti-inflammatory activities, suggesting potential applications in drug development for treating inflammation and pain-related conditions (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Antiviral Activities
- Research on piperazine derivatives, including those with benzodioxole and related structures, has shown antimicrobial activities. For instance, new urea and thiourea derivatives of piperazine doped with febuxostat were synthesized and evaluated for their anti-TMV (Tobacco mosaic virus) and antimicrobial activities. Some compounds demonstrated promising antiviral and antimicrobial activities, indicating potential applications in combating microbial and viral infections (Reddy et al., 2013).
Antipsychotic Agents
- Heterocyclic analogues of certain benzodioxole compounds were prepared and evaluated as potential antipsychotic agents. These studies involved assessing the compounds' affinity for dopamine, serotonin, and other receptors, and evaluating their in vivo activity in models predictive of antipsychotic activity. Some compounds showed promising results, suggesting potential applications in developing new treatments for psychiatric disorders (Norman et al., 1996).
Anti-Inflammatory Properties
- Piperazine derivatives, including those with benzodioxole-like structures, were synthesized and evaluated for their analgesic and anti-inflammatory properties. The length of the alkyl chain in these compounds affected their activity, demonstrating the importance of structural features in the development of new anti-inflammatory agents (Okunrobo & Usifoh, 2006).
properties
IUPAC Name |
4-[2-(1,3-benzodioxole-5-carbonylamino)ethyl]-N-(3-phenylpropyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O4/c29-23(20-8-9-21-22(17-20)32-18-31-21)25-11-12-27-13-15-28(16-14-27)24(30)26-10-4-7-19-5-2-1-3-6-19/h1-3,5-6,8-9,17H,4,7,10-16,18H2,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDVZPQRRHCXHJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)C2=CC3=C(C=C2)OCO3)C(=O)NCCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.